Cas no 2408429-93-4 (2-Tert-Butyl-oxazole-5-boronic acid pinacol ester)

2-Tert-Butyl-oxazole-5-boronic acid pinacol ester is a specialized boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its tert-butyl-substituted oxazole core enhances steric stability, while the boronic ester functionality ensures efficient reactivity with aryl or vinyl halides under mild conditions. The pinacol ester group improves solubility in organic solvents and enhances handling stability, making it suitable for storage and controlled usage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its robust structure facilitates the construction of complex heterocyclic frameworks. High purity and consistent performance make it a reliable intermediate for research and industrial applications.

2-Tert-Butyl-oxazole-5-boronic acid pinacol ester structure

2408429-93-4 structure

Product Name:2-Tert-Butyl-oxazole-5-boronic acid pinacol ester

CAS No:2408429-93-4

MF:C₁₃H₂₂BNO₃

MW:251.129683971405

MDL:MFCD26521689

CID:4776682

Update Time:2026-02-26

2-Tert-Butyl-oxazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- SB36074
- 2-tert-Butyl-oxazole-5-boronic acid pinacol ester
- 2-(tert-Butyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
- 2-Tert-Butyl-oxazole-5-boronic acid pinacol ester
- MDL： MFCD26521689
- Inchi： 1S/C13H22BNO3/c1-11(2,3)10-15-8-9(16-10)14-17-12(4,5)13(6,7)18-14/h8H,1-7H3
- InChI Key： ICFGDNXEZDUUBC-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(C(C)(C)C)O2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 309
Topological Polar Surface Area: 44.5

2-Tert-Butyl-oxazole-5-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-1g	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	1g	8463.46CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-5g	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	5g	33904.74CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-500mg	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	500mg	4655.75CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-250mg	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	250mg	2756.14CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-100mg	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	100mg	1848.73CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-50mg	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	50mg	1348.39CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-1g	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	1g	¥8726.45	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-5g	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	5g	¥34958.27	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-500mg	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	500mg	¥6977.66	2025-01-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0293P-250mg	2-tert-Butyl-oxazole-5-boronic acid pinacol ester	2408429-93-4	96%	250mg	¥5228.88	2025-01-20